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Compound of Interest

Compound Name: 4-Benzylbiphenyl
CAS No.: 613-42-3
Cat. No.: B1265654
Get Quote
. J

This guide provides an in-depth technical overview of 4-Benzylbiphenyl (CAS 613-42-3), a
significant aromatic hydrocarbon. Tailored for researchers, medicinal chemists, and material
scientists, this document elucidates the core physicochemical properties, synthesis
methodologies, and strategic applications of this compound, grounding all claims in established
scientific literature.

Core Molecular Profile

4-Benzylbiphenyl is a biaryl hydrocarbon distinguished by a benzyl group substituted onto a
biphenyl scaffold. This structural arrangement imparts a unique combination of steric and
electronic properties that are leveraged in various scientific fields.

Fundamental Properties

The essential chemical and physical characteristics of 4-Benzylbiphenyl are summarized
below. These values are critical for experimental design, purification, and analytical
characterization.
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Property Value Source(s)
Chemical Formula CioH16 [1]
Molecular Weight 244.34 g/mol [1][2]
IUPAC Name 1-benzyl-4-phenylbenzene [2]
CAS Number 613-42-3 [11[2]
Appearance White to off-white crystalline

powder
Melting Point 85.0-88.0°C

Synthesis and Mechanistic Considerations

The synthesis of 4-Benzylbiphenyl can be approached through several strategic pathways.
The choice of method is dictated by factors such as desired purity, scale, and the availability of
starting materials. Two prevalent and mechanistically distinct methods are the Friedel-Crafts
benzylation and the Suzuki-Miyaura cross-coupling reaction.

Method 1: Friedel-Crafts Benzylation of Biphenyl

This classic electrophilic aromatic substitution provides a direct route to 4-Benzylbiphenyl.
The reaction involves the benzylation of biphenyl using benzyl chloride, typically catalyzed by a
Lewis acid or a solid acid catalyst.

Causality of Protocol Choices: The use of a catalyst like amorphous silica-alumina is a strategic
choice to mitigate some of the drawbacks of traditional Lewis acids (e.g., AlCI3), such as
catalyst waste and harsh reaction conditions[3]. The catalyst facilitates the formation of a
benzyl carbocation (or a polarized complex), which then acts as the electrophile. Biphenyl's
phenyl group is an activating group, directing the incoming electrophile to the ortho and para
positions. Due to steric hindrance, the para product, 4-Benzylbiphenyl, is typically the major
isomer formed[3].

Experimental Protocol: Benzylation over Amorphous Silica-Alumina[3]
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Catalyst Activation: Activate amorphous silica-alumina catalyst by heating at 150 °C prior to
use to remove adsorbed moisture.

Reaction Setup: In a slurry batch reactor, charge biphenyl and a suitable solvent (e.g.,
cyclohexane).

Catalyst Addition: Add the activated silica-alumina catalyst to the reactor.
Reagent Addition: Introduce benzyl chloride to the stirred mixture.

Reaction Condition: Maintain the reaction under vigorous magnetic stirring at a controlled
temperature.

Monitoring: Monitor the reaction progress via Gas Chromatography (GC) to observe the
formation of benzylbiphenyl isomers and dibenzyl derivatives.

Workup: Upon completion, filter the catalyst. The filtrate is then washed, dried, and
concentrated under reduced pressure.

Purification: Purify the crude product using column chromatography or recrystallization to
isolate the 4-Benzylbiphenyl isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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